3-amino-4-ethyl-N-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-4-ethyl-N-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C23H25N3O3S/c1-5-14-17-15(10-23(2,3)11-16(17)27)26-22-18(14)19(24)20(30-22)21(28)25-12-6-8-13(29-4)9-7-12/h6-9H,5,10-11,24H2,1-4H3,(H,25,28)
• InChI Key: CJIGIAFRYROJHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=C(SC2=NC3=C1C(=O)CC(C3)(C)C)C(=O)NC4=CC=C(C=C4)OC)N
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

This compound is a derivative of quinoline, a heterocyclic aromatic organic compound. Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry and are vital scaffolds for drug discovery.

Synthesis Analysis

The synthesis of quinoline derivatives has been widely reported in the literature. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach are commonly used. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of quinoline derivatives can be analyzed using various spectroscopic techniques. X-ray crystallography can provide detailed information about the three-dimensional arrangement of atoms in the molecule.

Chemical Reactions Analysis

Quinoline derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various experimental techniques. For instance, the molecular weight can be determined by mass spectrometry.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary widely depending on their specific structure and functional groups. Many quinoline derivatives exhibit biological and pharmaceutical activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Proper handling and disposal procedures should be followed when working with quinoline derivatives to minimize potential risks.

Future Directions

Quinoline and its derivatives continue to be an area of active research due to their wide range of applications in medicinal chemistry and drug discovery. Future research may focus on developing new synthesis methods, exploring new reactions, and investigating their biological activities.